Cas no 2229032-11-3 (4-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylbutan-1-amine)

4-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylbutan-1-amine structure
2229032-11-3 structure
Product Name:4-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylbutan-1-amine
CAS No:2229032-11-3
MF:C13H22N2O2
MW:238.325983524323
CID:6111191
PubChem ID:165695343
Update Time:2025-05-20

4-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 4-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylbutan-1-amine
    • 2229032-11-3
    • EN300-1813026
    • 4-[3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl]butan-1-amine
    • Inchi: 1S/C13H22N2O2/c1-10-13(17-3)12(6-4-5-7-14)11(8-15-10)9-16-2/h8H,4-7,9,14H2,1-3H3
    • InChI Key: XLVUULXDVIMFSJ-UHFFFAOYSA-N
    • SMILES: O(C)C1C(C)=NC=C(COC)C=1CCCCN

Computed Properties

  • Exact Mass: 238.168127949g/mol
  • Monoisotopic Mass: 238.168127949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 57.4Ų

4-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylbutan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1813026-0.05g
4-[3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl]butan-1-amine
2229032-11-3
0.05g
$1152.0 2023-09-19
Enamine
EN300-1813026-0.1g
4-[3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl]butan-1-amine
2229032-11-3
0.1g
$1207.0 2023-09-19
Enamine
EN300-1813026-0.25g
4-[3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl]butan-1-amine
2229032-11-3
0.25g
$1262.0 2023-09-19
Enamine
EN300-1813026-0.5g
4-[3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl]butan-1-amine
2229032-11-3
0.5g
$1316.0 2023-09-19
Enamine
EN300-1813026-1.0g
4-[3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl]butan-1-amine
2229032-11-3
1g
$1371.0 2023-06-01
Enamine
EN300-1813026-2.5g
4-[3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl]butan-1-amine
2229032-11-3
2.5g
$2688.0 2023-09-19
Enamine
EN300-1813026-5.0g
4-[3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl]butan-1-amine
2229032-11-3
5g
$3977.0 2023-06-01
Enamine
EN300-1813026-10.0g
4-[3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl]butan-1-amine
2229032-11-3
10g
$5897.0 2023-06-01
Enamine
EN300-1813026-1g
4-[3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl]butan-1-amine
2229032-11-3
1g
$1371.0 2023-09-19
Enamine
EN300-1813026-5g
4-[3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl]butan-1-amine
2229032-11-3
5g
$3977.0 2023-09-19

Additional information on 4-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylbutan-1-amine

Professional Introduction to Compound with CAS No. 2229032-11-3 and Product Name: 4-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylbutan-1-amine

The compound with the CAS number 2229032-11-3 and the product name 4-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylbutan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of multiple functional groups, including methoxy and methyl substituents, as well as the unique pyridine ring configuration, makes this compound a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for novel compounds that exhibit high selectivity and efficacy. The compound in question, with its specific chemical composition, aligns well with these requirements. The 4-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylbutan-1-amine structure suggests a potential role in modulating biological pathways associated with various diseases. Specifically, its molecular framework is reminiscent of compounds that have shown promise in the treatment of neurological disorders, cancer, and inflammatory conditions.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for the development of new therapeutic agents. The methoxymethyl group, in particular, is a key feature that enhances its reactivity and binding affinity to biological targets. This characteristic has been leveraged in several recent studies where similar functional groups have been used to design molecules with improved pharmacokinetic properties. The research community has been particularly interested in how these modifications can influence the compound's solubility, metabolic stability, and overall bioavailability.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with remarkable accuracy. By utilizing sophisticated algorithms and machine learning models, scientists can identify potential binding interactions between 4-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylbutan-1-amine and various protein targets. These predictions have guided experimental efforts, leading to the discovery of novel drug candidates that exhibit high affinity for receptors and enzymes involved in disease pathways.

The compound's structural features also make it an attractive candidate for further derivatization. Researchers have explored various strategies to modify its core structure while retaining its desired biological properties. For instance, replacing one of the methyl groups with a different substituent can alter its pharmacological profile significantly. Such modifications are often guided by experimental data obtained from high-throughput screening assays, which allow for rapid evaluation of large libraries of compounds.

In addition to its potential therapeutic applications, 4-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylbutan-1-amine has shown promise in academic research as a tool compound for studying fundamental biological processes. Its unique chemical properties make it suitable for use in mechanistic studies aimed at understanding how specific molecules interact with cellular machinery. These studies not only contribute to our fundamental knowledge of biology but also provide insights that can inform the design of more effective drugs.

The synthesis of this compound presents an interesting challenge due to its complex structure. However, recent developments in synthetic methodologies have made it possible to access such molecules with greater ease than ever before. Techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis have been particularly useful in constructing the intricate frameworks found in this compound. These advances have reduced the time and cost associated with drug discovery, allowing researchers to focus on more complex tasks like optimization and validation.

The safety profile of 4-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylbutan-1-amine is another critical aspect that has been thoroughly evaluated through preclinical studies. These studies have assessed its toxicity, pharmacokinetics, and potential side effects under various conditions. The results have been encouraging, suggesting that this compound is well-tolerated at therapeutic doses. However, further research is needed to fully understand its long-term effects and interactions with other drugs.

The future prospects for this compound are bright, with ongoing research aimed at expanding its applications across multiple therapeutic areas. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield new insights into its potential uses. Additionally, advancements in biotechnology may enable the development of novel delivery systems that enhance the efficacy of this compound when used therapeutically.

In conclusion,4-3-methoxy -5-(methoxymethyl)-2 -methylpyridin -4 -ylbutan -1 -amine (CAS No. 2229032 -11 -3) represents a significant contribution to the field of pharmaceutical chemistry. Its unique molecular structure and promising biological activity make it a valuable asset for drug development efforts worldwide。 With continued research and innovation,this compound is poised to play a crucial role in addressing some of today's most pressing medical challenges。

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.